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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 54 (C.l. 47020), a quinophthalone dye, is a significant colorant utilized in the
textile industry for dyeing polyester fibers. Its widespread application, particularly in high-
temperature dyeing processes, necessitates a thorough understanding of its thermal stability
and degradation behavior. This technical guide provides a detailed overview of the thermal
properties of Disperse Yellow 54, including its degradation temperature. Due to the limited
availability of specific experimental data in publicly accessible literature, this guide combines
reported values with data from analogous quinophthalone structures and standardized
experimental protocols to offer a comprehensive resource for researchers and professionals.

Thermal Properties of Disperse Yellow 54

The thermal stability of Disperse Yellow 54 is a critical parameter for its application in dyeing
processes that can reach temperatures up to 130°C. The dye is generally considered to have
high thermal stability.

Summary of Thermal Data
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Property Value Source/Comment
Melting Point (Tm) 265 °C Reported Value
General Temperature

) Up to 300 °C Manufacturer Data
Resistance
Predicted Onset Based on analogous

N > 230 °C _

Decomposition (TGA) quinophthalone dyes[1]

Experimental Protocols for Thermal Analysis

To accurately determine the thermal stability and degradation profile of Disperse Yellow 54,
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary
recommended techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and degradation temperature of Disperse Yellow
54 by measuring its mass change as a function of temperature.

Methodology:
e Instrumentation: A calibrated thermogravimetric analyzer is required.

o Sample Preparation: A small, accurately weighed sample of Disperse Yellow 54 (typically 5-
10 mg) is placed in an inert sample pan (e.g., alumina or platinum).

» Experimental Conditions:

o Atmosphere: High-purity nitrogen at a constant flow rate (e.g., 20-50 mL/min) to prevent
oxidative degradation.

o Heating Rate: A linear heating rate, typically 10 °C/min, is applied.

o Temperature Range: The sample is heated from ambient temperature to a final
temperature sufficient to ensure complete decomposition (e.g., 600-800 °C).
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o Data Analysis: The resulting TGA curve plots the percentage of weight loss against
temperature. Key parameters to be determined include:

o Onset Decomposition Temperature (Tonset): The temperature at which significant weight
loss begins.

o Temperature of Maximum Decomposition Rate (Tmax): The temperature at which the rate
of weight loss is highest, determined from the peak of the derivative thermogravimetric
(DTG) curve.

o Residual Mass: The percentage of the initial mass remaining at the end of the experiment.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions of Disperse Yellow 54.
Methodology:
¢ Instrumentation: A calibrated differential scanning calorimeter.

o Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically
sealed in an aluminum pan. An empty sealed pan is used as a reference.

o Experimental Conditions:
o Atmosphere: A purge of inert gas, such as nitrogen, is maintained.

o Heating and Cooling Rates: A controlled heating and cooling rate, typically 10 °C/min, is
used.

o Temperature Program: The sample is typically heated to a temperature above its melting
point, cooled, and then reheated to observe the glass transition and melting behavior.

o Data Analysis: The DSC thermogram plots the heat flow versus temperature. The melting
point (Tm) is determined from the peak of the endothermic melting transition.

Visualizing Experimental and Logical Workflows
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Experimental Workflow for Thermal Analysis

The following diagram illustrates the logical workflow for characterizing the thermal properties
of Disperse Yellow 54.

Experimental Workflow for Thermal Analysis of Disperse Yellow 54
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Caption: Workflow for Thermal Characterization.

Predicted Thermal Degradation Pathway
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The thermal degradation of quinophthalone dyes like Disperse Yellow 54 is expected to initiate
at the weakest bonds within the molecule under inert atmosphere pyrolysis. The primary
degradation pathway likely involves the cleavage of the bonds connecting the quinoline and

indandione moieties. Further fragmentation of these larger units would then occur at higher
temperatures.

Hypothetical Thermal Degradation Pathway of Disperse Yellow 54
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Caption: Predicted Degradation Pathway.

Conclusion
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Disperse Yellow 54 exhibits good thermal stability, with a melting point of 265 °C and
resistance to degradation at temperatures commonly used in polyester dyeing. For detailed
characterization, TGA and DSC are indispensable analytical techniques. While specific, publicly
available TGA and DSC data for Disperse Yellow 54 are scarce, the information from
analogous compounds suggests a decomposition onset above 230 °C. The proposed
experimental protocols and degradation pathway in this guide provide a robust framework for
researchers and professionals to conduct their own detailed thermal analysis of this important
disperse dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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